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Compound of Interest

Compound Name: Obtusafuran methyl ether

Cat. No.: B1496097

For Researchers, Scientists, and Drug Development Professionals
Introduction

Obtusafuran methyl ether is a naturally occurring benzofuran derivative, a class of
compounds known for a wide range of biological activities. It is classified as a lignan and has
been identified as a constituent of Dalbergia odorifera, a plant species used in traditional
medicine. This technical guide provides a comprehensive review of the available scientific
literature on obtusafuran methyl ether, with a focus on its chemical properties. At present,
detailed biological activity data, experimental protocols, and specific signaling pathway
information for obtusafuran methyl ether are not available in the public scientific literature.

Chemical and Physical Properties

A summary of the known chemical and physical properties of obtusafuran methyl ether is
presented in Table 1. This information is primarily derived from chemical supplier databases
and general listings of natural products.
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Property Value Source

Chemical Formula C17H1803 Chemical Supplier Databases
Molecular Weight 270.32 g/mol Chemical Supplier Databases
CAS Number 40357-59-3 Chemical Supplier Databases
Class Lignan, Benzofuran Chemical Supplier Databases

Natural Source Dalbergia odorifera Chemical Supplier Databases

Biological Activity

Currently, there is a significant gap in the scientific literature regarding the specific biological
activities of obtusafuran methyl ether. While compounds isolated from Dalbergia odorifera
have been reported to possess anti-inflammatory, antioxidant, and anticancer properties,
dedicated studies to elucidate the bioactivity of obtusafuran methyl ether are not yet

published.

Experimental Protocols

Detailed experimental protocols for the investigation of obtusafuran methyl ether are not
available in the current body of scientific literature.

Signaling Pathways

There is no information available in the scientific literature regarding the signaling pathways
modulated by obtusafuran methyl ether.

Future Directions

The lack of published research on the biological effects of obtusafuran methyl ether presents
a clear opportunity for future investigation. Key areas for research include:

« In vitro screening: Evaluation of the cytotoxic, anti-inflammatory, antioxidant, and
antimicrobial activities of obtusafuran methyl ether against relevant cell lines.
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e Mechanism of action studies: Elucidation of the molecular targets and signaling pathways
affected by obtusafuran methyl ether in biologically active contexts.

 Invivo studies: Investigation of the efficacy and safety of obtusafuran methyl ether in
animal models of disease.

The structural similarity of obtusafuran methyl ether to other bioactive benzofurans suggests
that it may possess interesting pharmacological properties. Further research is warranted to
uncover the potential therapeutic applications of this natural product.

Logical Relationship Diagram

The following diagram illustrates the logical workflow for future research on obtusafuran
methyl ether, starting from its isolation to the potential development of new therapeutic agents.
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« To cite this document: BenchChem. [Obtusafuran Methyl Ether: A Literature Review].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496097#obtusafuran-methyl-ether-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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